Cas no 628-13-7 (Pyridine hydrochloride)

• Product Name: Pyridine hydrochloride
• CAS No: 628-13-7
• MF: C₅H₆ClN
• MW: 115.560840129852
• MDL: MFCD00012802
• CID: 39243
• PubChem ID: 10176127
• Update Time: 2025-11-01

Pyridine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Pyridine Hydrochloride
• PYRIDINE HCL
• PYRIDINIUM CHLORIDE
• PYRIDINIUM MONOCHLORIDE
• PYRIDINE HYDROCHLORIDE PYRIDINE HYDROCHLORIDE
• Pyridinium monohydrochloride
• Pyridine Hydrochlori
• Pyridinehydrochloride
• Pyridine, hydrochloride
• Pyridine, hydrochloride (1:1)
• Pyridine hydrochloride, 98%, pure
• pyridine-hcl
• pyridine.HCl
• pyridiniumchloride
• pyridine HCl salt
• 1U87419851
• pyrdine hydrochloride
• pyridine hyrochloride
• pyridine.hydrochloride
• piridine hydrochloride
• hydrochloride pyridine
• pyridine-hydrochloride
• PubChem18634
• pyridinium chloride salt
• C5H6ClN
• Pyridine (hydrochloride)
• pyridinehydrochloride sa
• Pyridine hydrochloride

• MDL： MFCD00012802
• Inchi： 1S/C5H5N.ClH/c1-2-4-6-5-3-1;/h1-5H;1H
• InChI Key： AOJFQRQNPXYVLM-UHFFFAOYSA-N
• SMILES： Cl.N1C=CC=CC=1
• BRN： 3615340

Computed Properties

• Exact Mass: 115.01900
• Monoisotopic Mass: 79.042199
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 30.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Functional 3D Acceptor Count: 1
• isomeric RMSD: 0.4
• CID conformational isomer Count: 1
• Surface Charge: 0
• Functional 3D ring Count: 1
• Rotatable Bond Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 12.9

Experimental Properties

• Color/Form: White crystals
• Density: 1.1182 (rough estimate)
• Melting Point: 145-147 °C (lit.)
• Boiling Point: 222-224 °C(lit.)
• Flash Point: 222-224℃
• Refractive Index: 1.5304 (estimate)
• Solubility: ethanol: soluble50mg/mL, clear, colorless to light yellow
• Water Partition Coefficient: 85 g/100 mL
• PSA: 12.89000
• LogP: 1.88360
• Sensitiveness: Hygroscopic
• Solubility: Soluble in water, ethanol and chloroform, insoluble in ether

Pyridine hydrochloride Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302,H315,H319,H332,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26-S36-S37/39
• FLUKA BRAND F CODES：3-10
• RTECS：UT4375000
• Hazardous Material Identification：
• Risk Phrases：R22; R36/37/38
• TSCA：Yes
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinium derivatives

Additional information on Pyridine hydrochloride

Pyridine Hydrochloride (CAS No. 628-13-7): A Comprehensive Overview

Pyridine hydrochloride, with the chemical formula C₅H₅NHCl, is a well-established compound in the field of pharmaceuticals and chemical research. This compound, identified by its unique CAS number 628-13-7, has garnered significant attention due to its versatile applications and the growing body of research surrounding its properties and derivatives. Pyridine hydrochloride is primarily recognized as the hydrochloride salt of pyridine, a heterocyclic aromatic organic compound that serves as a crucial intermediate in the synthesis of various bioactive molecules.

The structural integrity of pyridine hydrochloride makes it an invaluable reagent in organic synthesis. Its ability to act as a ligand in coordination chemistry further enhances its utility in catalytic processes. Recent advancements in medicinal chemistry have highlighted the role of pyridine derivatives in the development of novel therapeutic agents. For instance, compounds featuring a pyridine core have been extensively studied for their potential in treating neurological disorders, infectious diseases, and cancer.

In the realm of drug discovery, pyridine hydrochloride has been utilized as a building block for designing small-molecule inhibitors. These inhibitors target specific enzymes and receptors involved in disease pathways. A notable example is the development of kinase inhibitors, where pyridine-based scaffolds contribute to high binding affinity and selectivity. The latest research indicates that modifications to the pyridine ring, such as halogenation or alkylation, can significantly enhance the pharmacological properties of these derivatives.

The pharmacokinetic profile of pyridine hydrochloride and its derivatives is another area of active investigation. Studies have demonstrated that certain pyridine compounds exhibit favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. This makes them promising candidates for clinical translation. Moreover, computational modeling techniques have been employed to predict the ADME properties of novel pyridine-based molecules before experimental validation, thereby expediting the drug development process.

Pyridine hydrochloride also finds applications in agrochemicals and material science. In agrochemistry, it serves as a precursor for synthesizing herbicides and pesticides that are essential for modern agriculture. The compound's ability to interact with biological systems at molecular levels makes it a valuable component in designing environmentally sustainable agrochemical solutions.

From a synthetic chemistry perspective, pyridine hydrochloride is a versatile intermediate that enables the construction of complex molecular architectures. Its reactivity allows for diverse functionalization strategies, making it indispensable in multi-step synthetic routes. The development of novel synthetic methodologies has further expanded its utility, enabling chemists to access previously unattainable structures with high efficiency.

The safety and handling protocols for pyridine hydrochloride are rigorously adhered to in industrial and laboratory settings. While it is not classified as a hazardous substance under standard regulatory frameworks, proper precautions must be taken to ensure safe handling. These include using appropriate personal protective equipment (PPE) and working in well-ventilated areas or under fume hoods.

The environmental impact of pyridine hydrochloride and its derivatives has also been a subject of concern. Efforts are underway to develop greener synthetic routes that minimize waste generation and reduce environmental footprint. Biocatalysis and flow chemistry are among the emerging technologies being explored to achieve this goal.

In conclusion, Pyridine hydrochloride (CAS No. 628-13-7) is a multifaceted compound with broad applications across pharmaceuticals, agrochemicals, and material science. Its role as a key intermediate in organic synthesis and its potential as a precursor for bioactive molecules underscore its importance in modern chemical research. As new research continues to uncover its applications and refine synthetic methodologies, pyridine hydrochloride is poised to remain a cornerstone in both academic and industrial settings.